3,4-dichloro-N-(2-(4-ethoxyphenoxy)ethyl)benzenesulfonamide

• IUPAC Name: 3,4-dichloro-N-[2-(4-ethoxyphenoxy)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H17Cl2NO4S/c1-2-22-12-3-5-13(6-4-12)23-10-9-19-24(20,21)14-7-8-15(17)16(18)11-14/h3-8,11,19H,2,9-10H2,1H3
• InChI Key: BUBTYYHMAXYEDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCNS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H17Cl2NO4S
• Molecular Weight: 390.3 g/mol

Description

3,4-Dichloro-N-[2-(4-ethoxyphenoxy)ethyl]benzenesulfonamide is a chemical compound with the molecular formula C16H17Cl2NO4S. It has an average mass of 390.281 Da and a monoisotopic mass of 389.025543 Da. It is also referred to as DEEB.

Scientific Research Applications

Prevention of Cerebral Vasospasm

A study explored the effectiveness of endothelin (ET) receptor antagonists, including similar compounds, in preventing subarachnoid hemorrhage (SAH)-induced delayed cerebral vasospasm in rabbits. Oral administration of these antagonists significantly reduced the magnitude of constriction in the basilar artery, suggesting their potential application in treating vasospasm resulting from SAH in humans (Zuccarello et al., 1996).

Synthesis and Bioactivity in Antitumor Studies

New derivatives incorporating the benzenesulfonamide structure were synthesized and evaluated for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. Some derivatives exhibited significant cytotoxic activities and inhibited human cytosolic isoforms, highlighting their potential in antitumor activity studies (Gul et al., 2016).

Photodynamic Therapy for Cancer Treatment

A study introduced new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds showed high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield, indicating their potential as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Cognitive Enhancing Properties

SB-399885, a derivative with a structure related to benzenesulfonamides, demonstrated potent and selective inhibition of the 5-HT6 receptor, enhancing cognitive properties in aged rats. This suggests its application in treating cognitive deficits associated with conditions like Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Novel Nonsteroidal Progesterone Receptor Antagonists

Research on N-(4-phenoxyphenyl)benzenesulfonamide derivatives led to the identification of a novel class of nonsteroidal progesterone receptor (PR) antagonists. These compounds exhibited potent PR-antagonistic activity with high binding affinity and selectivity, offering new avenues for treating diseases like uterine leiomyoma and endometriosis (Yamada et al., 2016).